Cas no 1276197-38-6 (2,6-Dichlorobiphenyl-2',3',4',5',6'-d5)

• Product Name: 2,6-Dichlorobiphenyl-2',3',4',5',6'-d5
• CAS No: 1276197-38-6
• MF: C₁₂H₈Cl₂
• MW: 223.09792137146
• CID: 1066166
• Update Time: 2025-08-04

2,6-Dichlorobiphenyl-2',3',4',5',6'-d5 Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichlorobiphenyl-2′,3′,4′.5′,6′-d5
• 2,6-Dichlorobiphenyl-2',3',4',5',6'-d5

• Inchi： 1S/C12H8Cl2/c13-10-7-4-8-11(14)12(10)9-5-2-1-3-6-9/h1-8H
• InChI Key： IYZWUWBAFUBNCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(Cl)C=1C1C([H])=C([H])C([H])=C([H])C=1[H]

Additional information on 2,6-Dichlorobiphenyl-2',3',4',5',6'-d5

2,6-Dichlorobiphenyl-2',3',4',5',6'-d5: A Comprehensive Overview

The compound with CAS No. 1276197-38-6, known as 2,6-Dichlorobiphenyl-2',3',4',5',6'-d5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a biphenyl framework with chlorine substituents and deuterium labeling. The biphenyl core, characterized by two phenyl rings connected by a single bond, forms the structural foundation of this molecule. The chlorine atoms at the 2 and 6 positions introduce electronic and steric effects, while the deuterium labeling at the 2',3',4',5', and 6' positions enhances its utility in various applications, particularly in spectroscopy and isotope studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2,6-Dichlorobiphenyl-2',3',4',5',6'-d5, leveraging advanced methodologies such as palladium-catalyzed cross-coupling reactions and deuterium exchange techniques. These methods not only ensure high purity but also allow for the controlled incorporation of deuterium atoms, which are critical for applications requiring isotopic labeling. The synthesis process involves multiple steps, including chlorination of biphenyl derivatives and subsequent deuteration, which are meticulously optimized to achieve the desired product with high yield and purity.

The properties of 2,6-Dichlorobiphenyl-2',3',4',5',6'-d5 make it an invaluable tool in several scientific domains. In materials science, this compound serves as a building block for constructing advanced materials with tailored electronic properties. For instance, its use in the development of organic semiconductors has been explored in recent studies, where the chlorine substituents enhance charge transport characteristics while the deuterium labeling aids in stability studies under various environmental conditions.

In the field of spectroscopy, particularly nuclear magnetic resonance (NMR) spectroscopy, deuterium labeling plays a pivotal role in simplifying complex spectra by reducing scalar couplings and improving resolution. The presence of multiple deuterium atoms in 2,6-Dichlorobiphenyl-2',3',4',5',6'-d5 makes it an ideal candidate for studying isotopic effects on molecular dynamics and interactions. Recent research has utilized this compound to investigate hydrogen/deuterium exchange kinetics in aromatic systems under thermal and photochemical conditions.

Beyond its scientific applications, 2,6-Dichlorobiphenyl-2',3',4',5',6'-d5 has also found niche uses in pharmaceutical research. Its unique structure allows it to serve as a scaffold for designing bioactive molecules with enhanced pharmacokinetic profiles. For example, studies have shown that incorporating such chlorinated biphenyl derivatives into drug candidates can improve their metabolic stability and bioavailability.

From an environmental perspective, understanding the behavior of compounds like 2,6-Dichlorobiphenyl-2',3',4',5',6'-d5 is crucial due to their potential persistence in ecosystems. Recent environmental toxicology studies have focused on assessing the degradation pathways of such compounds under natural conditions. These studies employ advanced analytical techniques such as mass spectrometry and chromatography to monitor transformation products and evaluate their ecological impact.

In summary, CAS No. 1276197-38-6, or 2,6-Dichlorobiphenyl-2',3',4' ,5' ,6' -d5, stands out as a versatile compound with applications spanning organic chemistry, materials science, spectroscopy, pharmaceutical research, and environmental toxicology. Its unique combination of structural features—biphenyl framework with chlorine substituents and deuterium labeling—positions it as a valuable tool for advancing scientific research across diverse disciplines.